Cas no 161723-00-8 ((3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate)
161723-00-8 structure
Product Name:(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
CAS No:161723-00-8
MF:C14H27N3O4
MW:301.381883859634
CID:137907
PubChem ID:11438065
Update Time:2025-04-19
(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
- Carbamic acid,(3R,4R)-3,4-pyrrolidinediylbis-, bis(1,1-dimethylethyl) ester (9CI)
- tert-butyl N-[4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-3-yl]carbamate
- (3R,4R)-3,4-di(N,N-t-butoxycarbonyl)aminopyrrolidine
- (R,R)-3,4-trans-(N-Boc)-diaminopyrrolidine
- Tert-butyl N-[(3R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-3-yl]carbamate
- trans tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
- (3R,4R)-3,4-Pyrrolidinediylbis-Carbamic Acid Bis(1,1-Dimethylethyl) Ester
- AKOS015910567
- SCHEMBL4643768
- rac-tert-butyl N-[(3R,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidin-3-yl]carbamate
- 161723-00-8
- 206535-20-8
- EN300-366470
- Carbamic acid,(3R,4R)-3,4-pyrrolidinediylbis-,bis(1,1-dimethylethyl)ester(9ci)
- Z2754280230
- Di-tert-butyl (3R,4R)-pyrrolidine-3,4-diyldicarbamate
-
- Inchi: 1S/C14H27N3O4/c1-13(2,3)20-11(18)16-9-7-15-8-10(9)17-12(19)21-14(4,5)6/h9-10,15H,7-8H2,1-6H3,(H,16,18)(H,17,19)/t9-,10-/m1/s1
- InChI Key: RHCVWDKJCGSONV-NXEZZACHSA-N
- SMILES: O(C(C)(C)C)C(N[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 301.20000
- Monoisotopic Mass: 301.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- PSA: 88.69000
- LogP: 2.48680
(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
161723-00-8 ((3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate) Related Products
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